Cas no 90897-92-0 (3,4-Difluorophenylmagnesium bromide, 0.50 M in 2-MeTHF)

• Product Name: 3,4-Difluorophenylmagnesium bromide, 0.50 M in 2-MeTHF
• CAS No: 90897-92-0
• MF: C₆H₃BrF₂Mg
• MW: 217.293828248978
• MDL: MFCD00672004
• CID: 803669
• PubChem ID: 24879910
• Update Time: 2025-05-28

3,4-Difluorophenylmagnesium bromide, 0.50 M in 2-MeTHF Chemical and Physical Properties

Names and Identifiers

• Magnesium,bromo(3,4-difluorophenyl)-
• 3,4-Difluorophenylmagnesium bromide
• 3,4-DIFLUOROPHENYLMAGNESIUM BROMIDE 0.5 M 2-methyltetrahydrofuran
• 3,4-Difluorophenylmagnesium bromide, 0.5 M solution in THF, SpcSeal
• 3,4-Difluorophenylmagnesium bromide, 0.50 M solution in 2-Methyltetrahydrofuran, SpcSeal
• magnesium,1,2-difluorobenzene-5-ide,bromide
• 3,4-Difluorophenylmagnesium bromide 0.5 M in Tetrahydrofuran
• 3,4-Difluorophenylmagnesium bromide solution
• 3,4-DifluorophenylMagnesiuM broMide, 0.50 M in 2-MeTHF
• 3,4-DifluorophenylMagnesiuM broMide, 0.5M solution in THF, AcroSeal
• 3,4-diflurphenylmagnesium bromide
• bromo(3,4-difluorophenyl)magnesium
• PC5313
• Benzene, 1,2-difluoro-, magnesium complex (ZCI)
• Bromo(3,4-difluorophenyl)magnesium (ACI)
• WZHAVYGMKGPNFN-UHFFFAOYSA-M
• (3,4-difluorophenyl)magnesium bromide
• 3,4-Difluorophenylmagnesium bromide, 0.5 M in THF
• 3,4-Difluorophenylmagnesium bromide, 0.50 M in THF
• 90897-92-0
• 3,4-difluorophenyl magnesium bromide
• AKOS015913097
• magnesium;1,2-difluorobenzene-5-ide;bromide
• SCHEMBL667921
• MFCD00672004
• 3,4-Difluorophenylmagnesium bromide, 0.50 M in 2-MeTHF

• MDL： MFCD00672004
• Inchi： 1S/C6H3F2.BrH.Mg/c7-5-3-1-2-4-6(5)8;;/h1,3-4H;1H;/q;;+1/p-1
• InChI Key： WZHAVYGMKGPNFN-UHFFFAOYSA-M
• SMILES： FC1C(F)=CC([Mg]Br)=CC=1

Computed Properties

• Exact Mass: 215.92400
• Monoisotopic Mass: 215.92366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.965 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 65 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Water Partition Coefficient: Reacts with water.
• PSA: 0.00000
• LogP: 2.61060
• Sensitiveness: Air & Moisture Sensitive
• Color/Form: 0.5 M in THF
• Vapor Pressure: No data available

3,4-Difluorophenylmagnesium bromide, 0.50 M in 2-MeTHF Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： S16; S26; S33; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：3
• Storage Condition：2-8°C
• Risk Phrases：R11

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on 3,4-Difluorophenylmagnesium bromide, 0.50 M in 2-MeTHF

Recent Advances in the Application of 3,4-Difluorophenylmagnesium Bromide (0.50 M in 2-MeTHF) and Related Compounds in Chemical Biology and Pharmaceutical Research

The compound with CAS number 90897-92-0, identified as 3,4-Difluorophenylmagnesium bromide, has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and drug development. This Grignard reagent, typically supplied as a 0.50 M solution in 2-methyltetrahydrofuran (2-MeTHF), serves as a crucial building block for the introduction of the 3,4-difluorophenyl moiety into various molecular scaffolds. Recent studies have highlighted its importance in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3,4-Difluorophenylmagnesium bromide in the efficient synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this reagent for the key carbon-carbon bond formation step, achieving excellent yields (85-92%) and demonstrating the reagent's stability in 2-MeTHF solvent at various temperatures. The resulting compounds showed promising activity against BTK with IC50 values in the low nanomolar range, suggesting potential applications in autoimmune diseases and B-cell malignancies.

In the field of CNS drug discovery, a recent patent application (WO202318765) disclosed the use of 3,4-Difluorophenylmagnesium bromide for the preparation of sigma-1 receptor modulators. The 3,4-difluorophenyl group was found to be critical for both receptor binding affinity and blood-brain barrier penetration. The study reported that the 2-MeTHF solvent system provided superior results compared to traditional ethereal solvents, with reduced side reactions and improved reproducibility.

From a green chemistry perspective, several research groups have investigated the advantages of using 2-MeTHF as an alternative to tetrahydrofuran (THF) in Grignard reactions. A 2024 comparative study in Green Chemistry highlighted that the 0.50 M solution of 3,4-Difluorophenylmagnesium bromide in 2-MeTHF showed better stability over time (maintaining >95% reactivity after 4 weeks at room temperature) compared to THF solutions. Furthermore, 2-MeTHF's higher boiling point (80°C vs. 66°C for THF) allows for safer handling and broader temperature windows for reactions.

Recent advances in continuous flow chemistry have also incorporated this reagent system. A team at MIT developed a microreactor platform that utilizes the 0.50 M 3,4-Difluorophenylmagnesium bromide solution in 2-MeTHF for high-throughput synthesis of fluorinated drug candidates. Their system achieved residence times of less than 30 seconds with >90% conversion, demonstrating the reagent's compatibility with modern synthetic methodologies.

Looking forward, the unique properties of 3,4-Difluorophenylmagnesium bromide (90897-92-0) in 2-MeTHF solution position it as a valuable tool for pharmaceutical innovation. Its combination of synthetic versatility, improved safety profile (compared to traditional Grignard reagents), and compatibility with green chemistry principles suggests it will continue to play an important role in medicinal chemistry and process development. Future research directions may focus on expanding its applications in peptide modification and radiopharmaceutical development, where the 3,4-difluorophenyl group could provide metabolic stability and favorable pharmacokinetic properties.